2-Methyl-4-[4-(3-pyrrolidin-1-ylazetidin-1-yl)sulfonylphenyl]-1,3-oxazole

• IUPAC Name: 2-methyl-4-[4-(3-pyrrolidin-1-ylazetidin-1-yl)sulfonylphenyl]-1,3-oxazole
• InChI: InChI=1S/C17H21N3O3S/c1-13-18-17(12-23-13)14-4-6-16(7-5-14)24(21,22)20-10-15(11-20)19-8-2-3-9-19/h4-7,12,15H,2-3,8-11H2,1H3
• InChI Key: DTBUYMIIJGDTLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)N3CC(C3)N4CCCC4
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

The compound “2-Methyl-4-[4-(3-pyrrolidin-1-ylazetidin-1-yl)sulfonylphenyl]-1,3-oxazole” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various methods. One common approach is ring construction from different cyclic or acyclic precursors. Another approach is the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring, for example, contributes to the stereochemistry of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Pyrrolidine derivatives are known to participate in a variety of chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Pyrrolidine derivatives are known to have various biological activities.

Future Directions

Future research could focus on exploring the biological activity of this compound and its potential applications in medicine. The design of new pyrrolidine compounds with different biological profiles could also be an interesting area of study.